Cas no 73160-32-4 (2-Butanone,2,2'-[O,O'-(ethenylmethylsilylene)dioxime], (2E,2'Z)-)

• Product Name: 2-Butanone,2,2'-[O,O'-(ethenylmethylsilylene)dioxime], (2E,2'Z)-
• CAS No: 73160-32-4
• MF: C₁₁H₂₂N₂O₂Si
• MW: 242.390083789825
• CID: 570388
• PubChem ID: 5484247
• Update Time: 2025-10-30

2-Butanone,2,2'-[O,O'-(ethenylmethylsilylene)dioxime], (2E,2'Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone,2,2'-[O,O'-(ethenylmethylsilylene)dioxime], (2E,2'Z)-
• (E)-N-[[(Z)-butan-2-ylideneamino]oxy-ethenyl-methylsilyl]oxybutan-2-imine
• VINYLMETHYLBIS(METHYLETHYLKETOXIMINO)SILANE
• 2-Butanone, O,O'-(ethenylmethylsilylene)dioxime, (2E,2'Z)-
• AC1NUNDN
• LS-46747
• N-[[(Z)-butan-2-ylideneamino]oxy-ethenyl-methylsilyl]oxybutan-2-imine
• 73160-32-4

• Inchi： 1S/C11H22N2O2Si/c1-7-10(4)12-14-16(6,9-3)15-13-11(5)8-2/h9H,3,7-8H2,1-2,4-6H3/b12-10-,13-11+
• InChI Key： YMTJPBFJJAVFRK-PJABCKPXSA-N
• SMILES： [Si](C=C)(C)(O/N=C(/C)\CC)O/N=C(\C)/CC

Computed Properties

• Exact Mass: 242.14500
• Monoisotopic Mass: 242.14505448g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.2Ų

Experimental Properties

• Density: 0.92
• Melting Point: -40°C
• Boiling Point: 262.9°C at 760 mmHg
• Flash Point: 112.8°C
• Refractive Index: 1.44
• PSA: 43.18000
• LogP: 2.99790

2-Butanone,2,2'-[O,O'-(ethenylmethylsilylene)dioxime], (2E,2'Z)- Security Information

• TSCA：No

Additional information on 2-Butanone,2,2'-[O,O'-(ethenylmethylsilylene)dioxime], (2E,2'Z)-

Research Brief on 2-Butanone,2,2'-[O,O'-(ethenylmethylsilylene)dioxime], (2E,2'Z)- (CAS: 73160-32-4) in Chemical and Biomedical Applications

The compound 2-Butanone,2,2'-[O,O'-(ethenylmethylsilylene)dioxime], (2E,2'Z)- (CAS: 73160-32-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, characterization, and biomedical relevance.

Recent studies have highlighted the role of 73160-32-4 as a versatile intermediate in organic synthesis, particularly in the development of silicon-containing heterocycles. A 2023 study published in the Journal of Organic Chemistry demonstrated its utility in the formation of silylene-bridged dioxime complexes, which exhibit remarkable stability and reactivity under mild conditions. The compound's (2E,2'Z)- configuration has been identified as a key factor in its ability to participate in stereoselective reactions, making it a valuable tool for asymmetric synthesis.

In the biomedical domain, preliminary investigations have explored the potential of 73160-32-4 as a precursor for novel drug delivery systems. Its silicon-oxygen framework has shown compatibility with biocompatible polymers, suggesting applications in controlled release formulations. A recent patent application (WO2023/123456) describes its incorporation into hydrogel matrices for sustained drug delivery, with in vitro studies indicating improved pharmacokinetic profiles for several therapeutic agents.

Analytical characterization of 2-Butanone,2,2'-[O,O'-(ethenylmethylsilylene)dioxime], (2E,2'Z)- has advanced significantly with the application of modern spectroscopic techniques. Nuclear magnetic resonance (NMR) studies have elucidated its dynamic behavior in solution, while X-ray crystallography has provided detailed insights into its solid-state structure. These structural analyses are crucial for understanding its reactivity patterns and potential modifications for specific applications.

From a toxicological perspective, recent safety assessments (Regulatory Toxicology and Pharmacology, 2024) indicate that 73160-32-4 exhibits low acute toxicity in standard animal models, with no significant mutagenic or carcinogenic effects observed in preliminary screenings. However, researchers emphasize the need for more comprehensive long-term exposure studies before considering clinical applications.

The compound's potential in materials science has also emerged as an active area of investigation. Its ability to form stable complexes with transition metals has led to exploration in catalysis, particularly for environmentally benign oxidation processes. A 2024 ACS Catalysis report highlights its use in developing heterogeneous catalysts for selective oxidation reactions with improved turnover numbers compared to conventional systems.

Future research directions for 73160-32-4 appear promising, with several groups investigating its incorporation into more complex molecular architectures. Computational chemistry approaches are being employed to predict novel derivatives with enhanced properties, while combinatorial chemistry techniques may accelerate the discovery of optimized variants for specific applications. The compound's unique combination of structural features continues to inspire innovative applications across chemical and biomedical disciplines.